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This technical guide provides an in-depth overview of the Water Accounting Model - 2 layers

(WAM2layers), a powerful Eulerian moisture tracking model used to investigate the

atmospheric branch of the hydrological cycle. In the context of climate change, WAM2layers is

an essential tool for understanding how alterations in atmospheric dynamics and land use

impact precipitation patterns, drought, and extreme weather events by tracing moisture from its

evaporative source to its precipitation sink.[1][2][3]

Core Principles of WAM2layers
WAM2layers is an offline, Eulerian atmospheric moisture tracking model that solves a

prognostic equation for "tagged" moisture within gridded atmospheric datasets, such as

reanalysis data (e.g., ERA5) or climate model outputs.[1][2] The fundamental goal is to account

for all water entering and leaving a defined atmospheric column over a grid cell.

The model operates in two primary modes:

Backward Tracking: Identifies the evaporative sources of precipitation that falls in a specific

target region (the "tagging region").[1][4][5] This is crucial for answering questions like,

"Where did the moisture for this extreme rainfall event come from?"

Forward Tracking: Determines where evaporated or transpired moisture from a specific

source region ultimately precipitates.[1][4][5] This helps in assessing the downwind impacts
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of land-use changes, such as deforestation or irrigation projects.

The "2layers" in its name refers to the model's vertical structure, which divides the atmospheric

column into an upper and a lower layer to better account for vertical wind shear, a significant

improvement over single-layer models.[4] This structure is based on the principle of moisture

conservation, balancing all fluxes—horizontal transport by wind, surface evaporation,

precipitation, and the exchange between the two layers.[6]

Conceptual Model of WAM2layers
The diagram below illustrates the core logic of the WAM2layers model for a single grid cell. It

shows the division of the atmosphere into two layers and the various moisture fluxes that the

model accounts for. Horizontal fluxes represent moisture transported by wind between adjacent

grid cells, while vertical fluxes include evaporation from the surface into the lower layer,

precipitation, and the exchange of moisture between the layers.
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Conceptual diagram of the WAM2layers two-layer atmospheric moisture balance.

Experimental Protocols & Methodology
Conducting a climate study with WAM2layers involves a systematic workflow, from data

acquisition to the final analysis of moisture transport patterns.

Data Input Requirements
The model requires gridded atmospheric data, typically from reanalysis products like ERA5,

which provide a comprehensive, physically consistent picture of the global atmosphere. The

necessary input variables are summarized in the table below.
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Parameter
Variable Name
(Typical)

Temporal
Resolution

Description

Specific Humidity q 6-hourly

Mass of water vapor

per unit mass of moist

air at various pressure

levels.

Zonal Wind u 6-hourly

East-west component

of wind velocity at

various pressure

levels.

Meridional Wind v 6-hourly

North-south

component of wind

velocity at various

pressure levels.

Surface Pressure sp 6-hourly

Atmospheric pressure

at the surface of the

grid cell.

Precipitation tp
3-hourly

(accumulated)

Total precipitation

(rain and snow) falling

on the surface.

Evaporation e
3-hourly

(accumulated)

Total moisture

evaporated from the

surface into the

atmosphere.

Vertically Integrated

Moisture Flux
viwvd 6-hourly

Total water vapor

transport integrated

over the atmospheric

column.

Experimental Workflow
The following diagram outlines the logical workflow for a typical backward tracking experiment

designed to identify the moisture sources for a specific region and time period (e.g., an extreme
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precipitation event).

1. Experiment Setup

2. Data Preprocessing

3. Model Execution

4. Post-processing & Analysis
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Typical experimental workflow for a WAM2layers backward tracking study.

Methodological Steps:
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Define Scope: The researcher first defines the target region (tagging region) and the time

period of interest for the analysis.

Data Acquisition: Relevant atmospheric variables are downloaded from a reanalysis dataset

like ERA5.

Preprocessing: The 3D atmospheric data (e.g., specific humidity and wind on multiple

pressure levels) are vertically integrated into the two layers of the model. This is a critical

step that prepares the input data for the core tracking algorithm.

Model Execution: WAM2layers is run. In a backward experiment, the model calculates how

much of the precipitation in the tagging region can be attributed to moisture present in each

grid cell of the domain at previous time steps.

Post-processing: The model output, which represents tracked moisture, is used to calculate

the originating evaporation. This step connects the atmospheric moisture back to its surface

source.

Analysis and Visualization: The results are analyzed to create maps showing the spatial

distribution of moisture sources and to quantify the percentage contribution from different

geographical areas.

Quantitative Data Presentation: A Case Study
WAM2layers enables the precise quantification of moisture sources. The results of these

analyses are often summarized to compare the influence of different regions. The table below,

adapted from a study on precipitation over the Tibetan Plateau, demonstrates how

WAM2layers results can be presented.

Table 1: Annual Mean Moisture Source Contributions for Precipitation over the Tibetan Plateau

(TP)

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/product/b1577313?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1577313?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Target Region Source Region
Contribution (%) -
Observation Data

Contribution (%) -
ERA-Suite Data

Northern TP (NTP) Northwest (NW) of TP 38.9% 42.6%

Southeast (SE) of TP 17.9% 16.3%

Tibetan Plateau (TP) 26.1% 29.6%

Local (NTP) Recycling 12.9% 16.6%

Southern TP (STP) Northwest (NW) of TP 16.9% 18.3%

Southeast (SE) of TP 54.2% 54.2%

Tibetan Plateau (TP) 16.2% 13.9%

Local (STP) Recycling 11.9% 9.8%

Source: Adapted from

"Moisture Source

Changes Contributed

to Different

Precipitation Changes

over the Northern and

Southern Tibetan

Plateau," Journal of

Climate, 2019.[7]

This table clearly shows that for the Northern Tibetan Plateau, the dominant moisture source is

the region to the northwest, influenced by the westerlies.[7] In contrast, the Southern Tibetan

Plateau receives the majority of its moisture from the southeast, associated with monsoon

systems.[7] Such quantitative insights are vital for predicting how changes in these large-scale

circulation patterns due to climate change will affect water resources in this critical region.

Conclusion and Climate Change Applications
WAM2layers is a critical tool for hydrometeorological and climate change research. Its ability to

quantitatively link precipitation to its evaporative sources provides invaluable insights into the

workings of the climate system.[1][8] Key applications in climate change studies include:
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Understanding Extreme Events: Tracing the moisture sources of atmospheric rivers and

extreme rainfall events to determine how warming oceans or land surfaces may be

intensifying them.[9]

Assessing Land-Use Change Impacts: Quantifying how deforestation in one region (e.g., the

Amazon) might reduce rainfall in a downwind agricultural area through reduced moisture

recycling.[10]

Analyzing Drought: Investigating whether droughts are caused by a lack of local evaporation

or a shift in long-range moisture transport patterns.

Improving Climate Models: Providing a method to validate the representation of the

atmospheric water cycle in global and regional climate models.[9]

As climate change continues to alter the global hydrological cycle, tools like WAM2layers will

become increasingly essential for researchers and scientists to diagnose the causes of

regional climate shifts and predict future changes in water availability.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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